Cas no 2229628-08-2 (N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine)

• Product Name: N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine
• CAS No: 2229628-08-2
• MF: C₁₀H₉F₆NO
• MW: 273.174983739853
• CID: 6386389
• PubChem ID: 142832474
• Update Time: 2025-06-08

N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine
• 2229628-08-2
• N-{[3,5-bis(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine
• EN300-1942197

• Inchi： 1S/C10H9F6NO/c1-17(18)5-6-2-7(9(11,12)13)4-8(3-6)10(14,15)16/h2-4,18H,5H2,1H3
• InChI Key： YLEGEZWMCPPLJW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)CN(C)O)(F)F

Computed Properties

• Exact Mass: 273.05883288g/mol
• Monoisotopic Mass: 273.05883288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Additional information on N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine

Professional Introduction to N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine (CAS No. 2229628-08-2)

N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2229628-08-2, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents. The presence of trifluoromethyl groups in its molecular structure enhances its reactivity and stability, making it a valuable intermediate in various chemical reactions.

The compound's structure consists of a benzene ring substituted with two trifluoromethyl groups at the 3rd and 5th positions, attached to a methyl group via an amine linkage. This configuration imparts specific electronic and steric properties that are highly beneficial in medicinal chemistry. The N-methylhydroxylamine moiety further contributes to its versatility, allowing for diverse functionalization and modifications. These features make N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of compounds containing trifluoromethyl groups due to their ability to improve pharmacokinetic properties such as metabolic stability and lipophilicity. Research has demonstrated that the introduction of trifluoromethyl groups can enhance the binding affinity of molecules to their biological targets, leading to more effective therapeutic outcomes. N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine exemplifies this trend, as its design allows for precise tuning of these properties.

The compound has been studied in the context of developing novel inhibitors for various enzymes and receptors involved in critical biological pathways. Its molecular framework provides a robust scaffold for designing molecules that can interact selectively with target proteins. For instance, studies have explored its potential as an inhibitor of kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The N-methylhydroxylamine group offers a handle for further derivatization, enabling researchers to fine-tune the compound's binding characteristics.

Advances in computational chemistry have also facilitated the investigation of N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine's interactions with biological targets. Molecular modeling techniques have been employed to predict how this compound might bind to specific proteins, providing insights into its potential efficacy and side effects. These computational studies are complemented by experimental approaches, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which offer detailed structural information about the compound's conformation and dynamics.

The synthesis of N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the introduction of trifluoromethyl groups onto the benzene ring and subsequent functionalization of the methyl group with the hydroxylamine moiety. Recent advancements in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on a larger scale for research purposes.

In addition to its pharmaceutical applications, N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The presence of electron-withdrawing trifluoromethyl groups can modulate charge transport properties, enhancing the performance of these materials.

The compound's stability under various conditions is another area of interest. Studies have examined its behavior under different temperatures and solvents, providing valuable data for optimizing its use in both laboratory and industrial settings. Understanding these stability profiles is crucial for ensuring that N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine remains effective throughout its intended application.

Ethical considerations are also important when working with compounds like N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine. Researchers must adhere to strict guidelines regarding handling, storage, and disposal to ensure safety and environmental responsibility. Collaborative efforts between academic institutions and industry partners have helped establish best practices for managing such compounds throughout their lifecycle.

The future prospects for N-{3,5-bis(trifluoromethyl)phenylmethyl}-N-methyhydroxylamine are bright, with ongoing research exploring new applications and refining existing ones. As our understanding of biological systems continues to grow, so too will the demand for specialized compounds like this one. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock even greater potential from this remarkable molecule.